Cas no 68758-65-6 (1-ethyl-2-[3-(1-ethyl-1H-quinolin-4-ylidene)-1-propenyl]naphtho[1,2-d]thiazolium toluene-p-sulphonate)

1-ethyl-2-[3-(1-ethyl-1H-quinolin-4-ylidene)-1-propenyl]naphtho[1,2-d]thiazolium toluene-p-sulphonate structure
68758-65-6 structure
Product Name:1-ethyl-2-[3-(1-ethyl-1H-quinolin-4-ylidene)-1-propenyl]naphtho[1,2-d]thiazolium toluene-p-sulphonate
CAS No:68758-65-6
MF:C34H32N2O3S2
MW:580.759486198425
CID:971970
PubChem ID:90474890
Update Time:2025-04-19

1-ethyl-2-[3-(1-ethyl-1H-quinolin-4-ylidene)-1-propenyl]naphtho[1,2-d]thiazolium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-2-[3-(1-ethyl-1H-quinolin-4-ylidene)-1-propenyl]naphtho[1,2-d]thiazolium toluene-p-sulphonate
    • (2E)-1-ethyl-2-[(E)-3-(1-ethylquinolin-1-ium-4-yl)prop-2-enylidene]benzo[e][1,3]benzothiazole,4-methylbenzenesulfonate
    • 1-Ethyl-2-(3-(1-ethyl-1,4-dihydro-4-quinolinylidene)-1-propenyl)naphtho(1,2-d)thiazolium 4-methylbenzenesulfonate
    • 1-Ethyl-2-(3-(1-ethyl-1H-quinolin-4-ylidene)-1-propenyl)naphtho(1,2-d)thiazolium toluene-
    • 3-Ethyl-2-(3-(1-ethyl-1,4-dihydroquinolin-4-ylidene)-1-propenyl)naphtho(1,2-d)thiazolium, 4-methylbenzenesulfonate
    • Naphtho(1,2-d)thiazolium, 1-ethyl-2-(3-(1-ethyl-4(1H)-quinolinylidene)-1-propen-1-yl)-, 4-methylbenzenesulfonate (1:1)
    • Naphtho[1,2-d]thiazolium, 1-ethyl-2-[3-(1-ethyl-4(1H)-quinolinylidene)-1-propenyl]-, salt with 4-methylbenzenesulfonic acid (1:1)
    • DTXSID3071729
    • 68758-65-6
    • CWULMQVIKZARHS-UHFFFAOYSA-M
    • NS00061699
    • Inchi: 1S/C27H25N2S.C7H8O3S/c1-3-28-19-18-21(22-12-7-8-14-24(22)28)11-9-15-26-29(4-2)27-23-13-6-5-10-20(23)16-17-25(27)30-26;1-6-2-4-7(5-3-6)11(8,9)10/h5-19H,3-4H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
    • InChI Key: CWULMQVIKZARHS-UHFFFAOYSA-M
    • SMILES: S1/C(=C\C=C\C2C=C[N+](CC)=C3C=CC=CC3=2)/N(CC)C2=C1C=CC1C=CC=CC2=1.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 580.18566
  • Monoisotopic Mass: 580.185434
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 4
  • Complexity: 836
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 64.32
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